Cas no 1036027-87-8 (Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate
• CAS No: 1036027-87-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD22666110
• CID: 2137938
• PubChem ID: 59414321
• Update Time: 2025-11-07

Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 4-(1-aminoethyl)piperidine-1-carboxylate
• (S)-1-Boc-4-(1-aminoethyl)piperidine
• tert-butyl (S)-4-(1-aminoethyl)piperidine-1-carboxylate
• tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate
• 4-((S)-1-amino-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• FQUVAASUKJSNRV-VIFPVBQESA-N
• SB11810
• 1-Boc-4-[(1S)-1-aminoethyl]piperidine
• SCHEMBL3503165
• EN300-364843
• CS-0048239
• AKOS027253350
• 1036027-87-8
• AS-43371
• MFCD22666110
• DB-290314
• (s)-tert-butyl4-(1-aminoethyl)piperidine-1-carboxylate
• 892-852-2
• Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate

• MDL： MFCD22666110
• Inchi： 1S/C12H24N2O2/c1-9(13)10-5-7-14(8-6-10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3/t9-/m0/s1
• InChI Key： FQUVAASUKJSNRV-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCC([C@H](C)N)CC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate

Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate, also known by its CAS number 1036027-87-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tertiary butyl esters, which are widely used in various chemical and biological applications. The structure of this compound features a piperidine ring, a six-membered cyclic amine, substituted at the 4-position with an aminoethyl group and at the 1-position with a tert-butyl carboxylate group.

The synthesis of Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate involves several steps, including the preparation of the piperidine ring, substitution reactions, and esterification processes. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral environments, such as in drug discovery and development.

One of the most notable applications of this compound is in the field of medicinal chemistry. The presence of an aminoethyl group on the piperidine ring introduces significant flexibility and hydrogen bonding potential, making it an attractive candidate for targeting various biological receptors. Recent studies have demonstrated that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate has also been explored for its potential in catalysis and materials science. Its bulky tert-butyl group provides steric hindrance, which can be exploited to control reaction selectivity in catalytic processes. Furthermore, this compound has shown promise as a building block for constructing more complex molecular architectures.

From a structural standpoint, the compound's stereochemistry plays a critical role in its biological activity and chemical reactivity. The (S) configuration at the aminoethyl group ensures proper alignment for interactions with target biomolecules. This stereochemical specificity is a key factor in modern drug design, where precise control over molecular geometry is essential for achieving desired therapeutic effects.

Recent research has also focused on optimizing the synthesis and purification processes of Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate. Novel methods involving microwave-assisted synthesis and continuous flow reactors have been developed to enhance yield and reduce reaction time. These advancements not only improve the efficiency of production but also contribute to environmental sustainability by minimizing waste generation.

In terms of safety and handling, this compound is generally considered non-hazardous under normal conditions; however, appropriate precautions should be taken during synthesis and handling to ensure compliance with standard laboratory safety protocols.

In conclusion, Tert-butyl 4-[(1S)-1-aminoethyl]piperidine-1-carboxylate (CAS No: 1036027-87-8) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as an important tool for future research and development.